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Compound of Interest

Compound Name: Acid red 42

Cat. No.: B15557048 Get Quote

In-Depth Technical Guide to Acid Red 42
For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Properties
Acid Red 42, identified by the CAS number 6245-60-9, is a monoazo acid dye.[1][2][3] It is

also known by its Colour Index name, C.I. 17070.[1][2] This technical guide provides a

comprehensive overview of its chemical and physical properties, synthesis, applications, and

safety information.

Physicochemical Data
A summary of the key quantitative data for Acid Red 42 is presented in the table below for

easy reference.
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Property Value Reference

CAS Number 6245-60-9 [1][2][3]

C.I. Number 17070 [1][2]

Molecular Formula C22H16N3NaO6S2 [1][2][3]

Molecular Weight 505.5 g/mol [1][2]

Appearance Red powder

Solubility

Soluble in water (red solution),

Soluble in ethanol (purplish-

red solution)

[1]

Chemical Behavior
Acid Red 42 exhibits distinct color changes in the presence of strong acids and bases. In a

solution with strong sulfuric acid, it appears dark purple, which dilutes to orange.[1] When a

strong hydrochloric acid is added to its aqueous solution, a red-brown precipitate is formed.[1]

Conversely, the addition of sodium hydroxide results in a purplish-red precipitate.[1]

Synthesis
The synthesis of Acid Red 42 involves a two-step process: diazotization followed by an azo

coupling reaction.

Synthesis Workflow
The synthesis of Acid Red 42 is a standard procedure for creating azo dyes. The process

begins with the diazotization of an aromatic amine, followed by its coupling to a suitable

coupling component.
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Synthesis Workflow of Acid Red 42

Step 1: Diazotization

Step 2: Azo Coupling

2-(Phenylsulfonyl)benzenamine

Diazonium Salt

Reacts with

Nitrous Acid

to form

Acid Red 42

Couples with

6-Amino-4-hydroxynaphthalene-2-sulfonic acid

under acidic conditions

Click to download full resolution via product page

Caption: Synthesis of Acid Red 42 via diazotization and azo coupling.

Experimental Protocol: Synthesis of Acid Red 42
Materials:

2-(Phenylsulfonyl)benzenamine

Sodium nitrite

Hydrochloric acid

6-Amino-4-hydroxynaphthalene-2-sulfonic acid
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Ice

Water

Sodium hydroxide (for pH adjustment)

Procedure:

Diazotization:

1. Dissolve 2-(Phenylsulfonyl)benzenamine in a solution of hydrochloric acid and water.

2. Cool the mixture to 0-5 °C in an ice bath.

3. Slowly add a cold aqueous solution of sodium nitrite to the mixture while maintaining the

temperature below 5 °C.

4. Stir the mixture for 30-60 minutes to ensure complete formation of the diazonium salt.

Azo Coupling:

1. In a separate vessel, dissolve 6-Amino-4-hydroxynaphthalene-2-sulfonic acid in water.

Adjust to a slightly acidic pH if necessary.

2. Cool the coupling agent solution to 0-5 °C.

3. Slowly add the previously prepared diazonium salt solution to the coupling agent solution.

4. Maintain the temperature below 10 °C and stir the reaction mixture for several hours until

the coupling is complete. The completion of the reaction can be monitored by techniques

such as thin-layer chromatography.

5. The resulting Acid Red 42 dye will precipitate from the solution.

Isolation and Purification:

1. Filter the precipitated dye from the reaction mixture.

2. Wash the filter cake with a cold brine solution to remove impurities.
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3. Dry the purified Acid Red 42 powder in a vacuum oven at a controlled temperature.

Applications in Research
Acid dyes like Acid Red 42 are primarily used in the textile industry for dyeing protein fibers

such as wool and silk. In a research context, their anionic nature allows them to bind to cationic

components of cells and tissues, making them useful as biological stains.

Histological Staining
While specific protocols for Acid Red 42 in histological staining are not widely published, a

general protocol for acid dyes can be adapted for its use as a counterstain, for example, in a

trichrome staining method to differentiate cytoplasm and muscle fibers from collagen.

Experimental Protocol: General Acid Dye Staining for
Histology
This protocol provides a general framework for using an acid dye like Acid Red 42 as a

counterstain after nuclear staining with hematoxylin.

Materials:

Paraffin-embedded tissue sections on slides

Xylene

Graded ethanol series (100%, 95%, 70%)

Harris's Hematoxylin

Acid alcohol (1% HCl in 70% ethanol)

Scott's tap water substitute (or other bluing agent)

Acid Red 42 staining solution (0.5% w/v in 1% acetic acid)

Dehydrating agents and clearing agents
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Mounting medium

Procedure:

Deparaffinization and Rehydration:

1. Immerse slides in two changes of xylene for 5 minutes each.

2. Hydrate the sections by passing them through a graded series of alcohol: two changes of

100% ethanol for 3 minutes each, followed by 95% ethanol and 70% ethanol for 3 minutes

each.

3. Rinse well in running tap water.

Nuclear Staining:

1. Stain in Harris's Hematoxylin for 5-10 minutes.

2. Rinse in running tap water.

3. Differentiate briefly in 1% acid alcohol.

4. Wash in running tap water.

5. Blue the sections in Scott's tap water substitute for 1-2 minutes.

6. Wash in running tap water.

Counterstaining with Acid Red 42:

1. Immerse the slides in the 0.5% Acid Red 42 solution for 3-5 minutes.

2. Briefly rinse in distilled water to remove excess stain.

Dehydration and Mounting:

1. Dehydrate the sections through a graded series of alcohols (95% and 100%).

2. Clear in two changes of xylene.
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3. Mount with a permanent mounting medium.

Staining Workflow
The following diagram illustrates the logical flow of a typical histological staining procedure

using an acid dye as a counterstain.
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General Histological Staining Workflow

Start: Paraffin-embedded tissue slide

Deparaffinization & Rehydration

Nuclear Staining (Hematoxylin)

Differentiation (Acid Alcohol)

Bluing

Counterstaining (Acid Red 42)

Dehydration

Clearing (Xylene)

Mounting

End: Stained slide for microscopy

Click to download full resolution via product page

Caption: Workflow for histological staining with a nuclear and counterstain.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15557048?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
As with all chemical reagents, Acid Red 42 should be handled with appropriate safety

precautions. A comprehensive Safety Data Sheet (SDS) should be consulted before use.

General safety measures include:

Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and chemical-

resistant gloves.

Ventilation: Handle the powdered dye in a well-ventilated area or a chemical fume hood to

avoid inhalation of dust.

Storage: Store in a cool, dry place away from incompatible materials.

Disposal: Dispose of waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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